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Mechanism of Action & Traditional Uses

Bromhexine hydrochloride is a well-established mucoactive (mucus-thinning) drug. Its primary and

investigational mechanisms are detailed in the table below.

Mechanism
Category

Specific Action Associated Condition(s) Key Context & Evidence

Primary
(Established)

Reduces mucus

viscosity, improves
mucociliary clearance

[1] [2]

Chronic bronchitis,

COPD, respiratory tract
infections with mucus [1]

[2]

Marketed since 1963;

considered a first-line
symptomatic treatment for

these conditions [1] [2]

Investigational
(Antiviral)

Inhibits TMPRSS2,

potentially blocking host
cell viral entry [3] [1] [4]

COVID-19

(investigational) [3] [4]

Proposed for drug

repurposing; clinical
efficacy for COVID-19 is

not consistently proven [3]

Investigational
(Other)

Acts as an antioxidant
and has anti-
inflammatory
properties [5]

Neuropathic pain,

Parkinson's, ulcerative
colitis (preclinical) [5]

Most evidence is from

preclinical studies; clinical
relevance in humans is

under investigation [5]
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Efficacy Data from Clinical Studies

Clinical studies have yielded mixed results, especially regarding its use for COVID-19. The table below

summarizes outcomes from key trials.

Condition /
Context

Comparator Key Efficacy Outcomes Study Details

Mild-to-Moderate
COVID-19
(Outpatients) [3]

Bromhexine + Standard

of Care (SOC) vs. SOC
alone [3]

No significant difference
in viral load reduction
(primary endpoint) on day

4 [3]

Randomized,

multicenter trial
(n=191); does not

support use as antiviral
[3]

COVID-19
(Hospitalized) [3]

Bromhexine vs.
lopinavir/ritonavir +

interferon [3]

No difference in clinical
improvement, ICU stay, or

mortality at 28 days [3]

Randomized study
(n=111) [3]

COVID-19
(Hospitalized) [3]

Bromhexine + standard

therapy vs. standard
therapy alone [3]

Reduced need for ICU

admission, intubation, and
28-day mortality [3]

Randomized open-

label study (n=78) [3]

Chronic
Bronchitis [2]

Bromhexine + antibiotic
vs. antibiotic alone [2]

Enhanced penetration of
antibiotics (e.g.,

amoxicillin, erythromycin)
into bronchial mucus [2]

Older studies; suggests
potential for

combination therapy [2]

Framework for a Cost-Effectiveness Analysis

Since the search results lack direct cost-effectiveness data, you would need to build an analysis based on the

established efficacy data and other economic factors. Here is a potential framework:

Define the Comparative Alternatives: The choice of comparator is crucial. For traditional mucus-

related conditions, this could include other mucolytics like ambroxol (a metabolite of bromhexine) [5]
[1], acetylcysteine, or guaifenesin. For investigational uses like COVID-19, comparisons would be

against then-prevailing standard of care.
Identify Cost Components:
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Drug Acquisition Cost: Bromhexine is an old, off-patent drug, which likely makes it

inexpensive and a candidate for cost-saving strategies if proven effective [3] [1].
Healthcare Utilization Costs: Analyze the potential impact on costs related to hospital

admissions, ICU stays, need for mechanical ventilation, and outpatient visits. The mixed clinical
results for COVID-19 show that this is a critical variable [3].

Outcome Measures: The analysis would use metrics like Quality-Adjusted Life Years
(QALYs) or disability-adjusted life years (DALYs). For respiratory conditions, disease-

specific metrics like symptom-free days or functional improvement scales could be used.
Model the Analysis: A cost-effectiveness model (e.g., decision tree or Markov model) would

synthesize data on clinical efficacy, resource use, costs, and utilities. The mixed trial results for
COVID-19 indicate that the outcome of such a model would be highly sensitive to the assumed

clinical effectiveness [3].

General Experimental Protocol for Efficacy Evaluation

For researchers looking to generate new comparative data, here is a generalized protocol based on common

elements from the analyzed studies [3].
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Study Population:
Adults with target condition

(e.g., confirmed COVID-19, chronic bronchitis)

Randomization

Intervention Group
Bromhexine Hydrochloride
+ Standard of Care (SOC)

Control Group
Placebo or Active Control

+ SOC

Primary Endpoint Assessment
(e.g., Viral Load, Symptom Score)

Secondary Endpoint Assessment
(e.g., ICU Admission, Mortality, Safety)

Click to download full resolution via product page

Key Protocol Components:

Intervention & Dosing: Based on the clinical trials for COVID-19, a common dosing regimen for

Bromhexine was 48 mg per day (e.g., 16 mg three times daily), administered for 7 to 14 days [3].
Primary Endpoint: This is condition-specific. For antiviral studies, it was the reduction in viral load

measured by RT-PCR at day 4 [3]. For chronic respiratory diseases, it could be a change in sputum
volume or a patient-reported symptom score.

Secondary Endpoints: These often include clinical outcomes such as rates of hospitalization, need
for intensive care or mechanical ventilation, mortality, and the incidence of adverse events [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://go.drugbank.com/drugs/DB09019
https://mrmjournal.biomedcentral.com/articles/10.1186/s40248-017-0088-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9821213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249615/
https://www.sciencedirect.com/science/article/abs/pii/S0024320524004995
https://www.smolecule.com/products/b522077#bromhexine-hydrochloride-cost-effectiveness-analysis
https://www.smolecule.com/products/b522077#bromhexine-hydrochloride-cost-effectiveness-analysis
https://www.smolecule.com/products/b522077#bromhexine-hydrochloride-cost-effectiveness-analysis
https://www.smolecule.com/products/b522077#bromhexine-hydrochloride-cost-effectiveness-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s522077?utm_src=pdf-bulk
https://www.smolecule.com/products/s522077?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s522077?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

